Cas no 4437-65-4 (4-methylquinoline-2-thiol)

4-Methylquinoline-2-thiol is a heterocyclic organic compound featuring a quinoline backbone substituted with a methyl group at the 4-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The thiol group enables facile functionalization, while the methyl substitution influences electronic properties, enhancing selectivity in reactions. Its stability and compatibility with various reaction conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the sensitivity of the thiol moiety.
4-methylquinoline-2-thiol structure
4-methylquinoline-2-thiol structure
Product Name:4-methylquinoline-2-thiol
CAS No:4437-65-4
MF:C10H9NS
MW:175.250160932541
MDL:MFCD00461554
CID:330793
PubChem ID:722350
Update Time:2025-05-27

4-methylquinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Methylquinoline-2(1H)-thione
    • 4-Methylquinolin-2-Thione
    • 4-Methylquinoline-2-thiol
    • 4-Methyl-1H-quinoline-2-thione
    • 2-Mercapto-4-lepidin
    • 2-Mercapto-4-methylchinolin
    • 2-Mercapto-4-methylquinoline
    • 2-mercaptolepidine
    • 2-thiol-4-methylquinoline
    • 4-Methyl-2-quinolinethiol
    • 4-Methyl-chinolin-2-thiol
    • 4-methylhydroquinoline-2-thione
    • 4-Methyl-quinoline-2-thiol
    • HMS2311B04
    • SB67713
    • AS-60378
    • NCGC00043602-02
    • AKOS000115869
    • AB00416203-09
    • Z56860227
    • 4-methyl-1,2-dihydroquinoline-2-thione
    • NSC138782
    • Quinoline-2-thiol, 4-methyl-
    • NCGC00043602-03
    • OJOPTXKXKPMMGC-UHFFFAOYSA-N
    • SCHEMBL3067032
    • F2124-0710
    • 2(1H)-Quinolinethione, 4-methyl-
    • SR-01000505716
    • MLS000043099
    • 4437-65-4
    • MFCD00461554
    • SMR000082820
    • FT-0694729
    • CHEMBL1380868
    • EN300-02994
    • 2-thionolepidine
    • HMS1671P20
    • NSC-138782
    • AE-848/06107052
    • SR-01000505716-1
    • 4-methyl-2(1H)-quinolinethione
    • DTXSID30352281
    • AKOS000266881
    • CS-0219070
    • 4-Methyl-2-quinolinethiol #
    • G29071
    • STL352972
    • STK698481
    • AF-399/11296033
    • DB-081641
    • SDCCGSBI-0661121.P001
    • 4-methylquinoline-2-thiol
    • MDL： MFCD00461554
    • Inchi： 1S/C10H9NS/c1-7-6-10(12)11-9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12)
    • InChI Key： OJOPTXKXKPMMGC-UHFFFAOYSA-N
    • SMILES： S=C1C=C(C)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 175.04600
  • Monoisotopic Mass: 175.04557
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.22
  • Melting Point: ca 255℃
  • Boiling Point: 272.3°Cat760mmHg
  • Flash Point: 118.5°C
  • Refractive Index: 1.675
  • PSA: 51.69000
  • LogP: 2.83190

4-methylquinoline-2-thiol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methylquinoline-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
057464-250mg
4-Methyl-quinoline-2-thiol
 4437-65-4 95+%
250mg
 ￡70.00 2022-03-01
Fluorochem
057464-1g
4-Methyl-quinoline-2-thiol
 4437-65-4 95+%
1g
 ￡156.00 2022-03-01
Fluorochem
057464-2.5g
4-Methyl-quinoline-2-thiol
 4437-65-4 95+%
2.5g
 ￡312.00 2022-03-01
Chemenu
CM143813-5g
4-methylquinoline-2(1H)-thione
 4437-65-4 95%
5g
 $*** 2023-05-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34098-1g
4-Methylquinoline-2-thiol, 96%
 4437-65-4 96%
1g
 ￥3943.00 2022-11-23
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34098-250mg
4-Methylquinoline-2-thiol, 96%
 4437-65-4 96%
250mg
 ￥1424.00 2022-11-23
abcr
AB348600-1 g
4-Methylquinoline-2-thiol; 96%
 4437-65-4
1g
 €108.60 2022-06-10
TRC
M321630-250mg
4-Methylquinoline-2-thiol
 4437-65-4
250mg
 $150.00 2023-05-17
TRC
M321630-500mg
4-Methylquinoline-2-thiol
 4437-65-4
500mg
 $242.00 2023-05-17
TRC
M321630-1g
4-Methylquinoline-2-thiol
 4437-65-4
1g
 $ 360.00 2022-06-04

4-methylquinoline-2-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4437-65-4)4-methylquinoline-2-thiol
Order Number:A1184164
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:54
Price ($):176.0
Email:sales@amadischem.com

4-methylquinoline-2-thiol Related Literature

Related Categories

4437-65-4 (4-methylquinoline-2-thiol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4437-65-4)4-methylquinoline-2-thiol
A1184164
Purity:99%
Quantity:1g
Price ($):176.0
Email